N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide

• Molecular Formula: C17H12N2OS
• Molecular Weight: 292.4 g/mol
• IUPAC Name: N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H12N2OS/c20-16(11-6-2-1-3-7-11)19-17-18-15-13-9-5-4-8-12(13)10-14(15)21-17/h1-9H,10H2,(H,18,19,20)
• InChI Key: SHMXSJLRXHTNKP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1SC(=N3)NC(=O)C4=CC=CC=C4

Description

N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H12N2OS and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of Indeno[1,2-d]thiazol-2-ylamine hydroiodide 1a (100 mg; 0.32 mmol) in pyridine (2 mL) was added benzoyl chloride (0.12 mL; 0.96 mmol) dropwise. The mixture was then agitated at 80° C. in a sealed tube overnight. The mixture was allowed to cool to room temperature and the solvent removed in vacuo. The residue was taken up into ethyl acetate and the extract allowed to stir with 2M sodium carbonate solution for 2 hours at room temperature. The organic layer was then washed with brine solution, dried over sodium sulfate and concentrated in vacuo. The crude product was chromatographed on silica gel (eluent: 10% ethyl acetate/hexanes to 40% ethyl acetate gradient) to provide 53 mg of N-(8H-Indeno[1,2-d]thiazol-2-yl)-benzamide 2. EI-HRMS m/e calcd for C17H12N2OS 292.0670, found 292.0666.